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Compound of Interest

Compound Name:

4-[Bis(4-

methoxyphenyl)amino]benzaldehy

de

Cat. No.: B1279523 Get Quote

This document provides a concise technical overview of the key physicochemical properties of

4-[Bis(4-methoxyphenyl)amino]benzaldehyde, a compound relevant to researchers and

professionals in materials science and chemical synthesis.

Physicochemical Properties
The fundamental molecular properties of 4-[Bis(4-methoxyphenyl)amino]benzaldehyde
have been determined and are summarized below. This data is essential for accurate

experimental design, stoichiometric calculations, and analytical characterization.

Property Value Source

Molecular Weight 333.38 g/mol [1][2]

Molecular Formula C₂₁H₁₉NO₃ [1][2][3]

CAS Number 89115-20-8 [1][2][3]

Synonym
4-Formyl-4',4''-

dimethoxytriphenylamine

Compound Composition and Molecular Weight
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The molecular weight of a compound is derived from the sum of the atomic weights of its

constituent atoms. The diagram below illustrates the relationship between the elemental

composition of 4-[Bis(4-methoxyphenyl)amino]benzaldehyde and its final calculated

molecular weight.

Elemental Composition (C₂₁H₁₉NO₃)
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Elemental contribution to the final molecular weight.

Experimental Protocols & Signaling Pathways
Detailed experimental protocols for synthesis or specific applications, as well as biological

signaling pathway information, are beyond the scope of a query focused on the compound's

intrinsic molecular weight. Such information would be pertinent to studies involving the use or

synthesis of 4-[Bis(4-methoxyphenyl)amino]benzaldehyde, which is noted as a material

building block, particularly for small molecule semiconductors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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